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This guide provides an in-depth exploration of 7-Methyl-8-nitroquinoline, a pivotal
heterocyclic aromatic compound in medicinal chemistry and organic synthesis. Intended for
researchers, scientists, and professionals in drug development, this document delves into its
chemical identity, synthesis, applications, and safety protocols, offering a foundation for its use
as a versatile synthetic intermediate.

Core Chemical Identity

7-Methyl-8-nitroquinoline is unequivocally identified by the CAS Number: 7471-63-8.[1][2][3]
[4] This unique numerical identifier is assigned by the Chemical Abstracts Service (CAS) to
ensure unambiguous identification in chemical literature and databases.

The compound's structure, featuring a quinoline core with a methyl group at the 7-position and
a nitro group at the 8-position, imparts distinct chemical properties that are instrumental to its
utility in synthesis.[5] The electron-withdrawing nature of the nitro group significantly influences
its reactivity.[5]

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectroscopic properties of 7-Methyl-8-

nitroquinoline is presented in the table below for quick reference.

Property Value Source(s)
CAS Number 7471-63-8 [L1[21[3]14]
Molecular Formula C10HsN20:2 [2]
Molecular Weight 188.18 g/mol
IUPAC Name 7-methyl-8-nitroquinoline [2]
White to almost white or cream
Appearance to pale green-yellow/dark [3]
yellow to brown powder/crystal
Melting Point 182-187 °C [2][3]
CC1=C(C2=C(C=CC=N2)C=C
SMILES
1DIO-]
ZZDTVYJYMRSNQL-
InChl Key [2]
UHFFFAOYSA-N
Purity >98.0% (GC/HPLC) [2][3]

Synthesis of 7-Methyl-8-nitroquinoline: A Step-by-

Step Protocol

The synthesis of 7-Methyl-8-nitroquinoline is most efficiently achieved through a two-step

process.[6][7] This methodology involves the initial synthesis of a mixture of 5- and 7-

methylquinoline via the Skraup reaction, followed by the selective nitration of the 7-methyl

isomer.[6][8]

Step 1: Skraup Synthesis of 7-Methylquinoline

The Skraup synthesis is a classic method for producing quinolines. In this context, m-toluidine

reacts with glycerol in the presence of an oxidizing agent (m-nitrobenzene-sulfonate) and
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sulfuric acid.[6] This reaction typically yields a mixture of 7-methylquinoline and 5-

methylquinoline, with the 7-isomer being the major product.[6]

Experimental Protocol:

In a round-bottom flask equipped with a mechanical stirrer, combine m-nitrobenzene-
sulfonate (0.6 mol), glycerol (0.92 mol), and m-toluidine (0.47 mol).[6][7]

While stirring mechanically, slowly add a pre-cooled solution of 98% sulfuric acid (2.7 mol)
and water (61.5 g) drop-wise.[6][7] Maintain the temperature of the reaction mixture by using
an ice bath to control the exothermic reaction.[6]

Upon completion of the addition, the reaction is typically heated to drive the cyclization and
dehydration steps.

The resulting mixture contains both 7-methylquinoline and 5-methylquinoline, which can be
used in the subsequent step without further purification.[6]

Step 2: Selective Nitration of 7-Methylquinoline

The subsequent nitration step selectively yields 7-Methyl-8-nitroquinoline.[6][8] The directing

effects of the methyl group and the quinoline nitrogen favor electrophilic substitution at the C-8

position.[8]

Experimental Protocol:

In a reaction vessel, dissolve the mixture of 5- and 7-methylquinoline (0.398 mol) in
concentrated sulfuric acid (142.5 mL).[6][7]

Prepare the nitrating mixture by carefully adding fuming nitric acid (28.5 mL) to concentrated
sulfuric acid (85.5 mL) in a separate beaker, while cooling in an ice bath.[6][7][8]

Add the nitrating mixture drop-wise to the mechanically stirred quinoline solution at a low
temperature (-5°C).[6][7]

After the addition is complete, remove the cooling bath and continue stirring at room
temperature for approximately 40-60 minutes.[6][7][8]
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o Carefully pour the reaction mixture over a large volume of crushed ice with stirring.[8]
» Allow the ice to melt completely, which will cause the product to precipitate as a solid.[8]
o Collect the solid product by vacuum filtration and wash with cold water.[8]

e The crude product can be further purified by recrystallization from a suitable solvent, such as
ethanol, to yield pure 7-Methyl-8-nitroquinoline.[8]

Synthesis Workflow Diagram

Step 1: Skraup Synthesis

—
‘Skraup Reaction

Click to download full resolution via product page
Caption: A general workflow for the synthesis of 7-Methyl-8-nitroquinoline.

Applications in Research and Drug Development

7-Methyl-8-nitroquinoline serves as a crucial synthetic intermediate for the development of
more complex molecules with a wide range of biological activities.[8] Its quinoline core is a well-
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established pharmacophore found in numerous therapeutic agents.[6]

Precursor for Biologically Active Compounds

The primary application of 7-Methyl-8-nitroquinoline is as a starting material for the synthesis
of various drug candidates.[8] The reactive nitro group can be readily reduced to an amino
group, opening pathways for a diverse array of chemical modifications and the creation of
novel heterocyclic systems.[8] This makes it a valuable building block for generating libraries of
compounds for high-throughput screening.

Potential Therapeutic Applications

Research has indicated that quinoline derivatives possess a broad spectrum of biological
activities, including:

Anticancer and Antitumor Effects: Quinoline-containing compounds have been investigated
for their potential as DNA-intercalating agents and their ability to inhibit tumor growth.[6]

e Anti-inflammatory Properties: There is interest in developing anti-inflammatory drugs derived
from 7-Methyl-8-nitroquinoline.[6][3]

» Antibacterial Activity: The nitro group suggests potential for exploring its antibacterial
properties, as similar nitro-containing compounds have shown efficacy against certain
bacterial strains.

» Antimalarial and Antiallergenic Agents: The broader class of quinolines has a history of use
in treating malaria, and derivatives are being explored for various other therapeutic areas.[6]

[8]

A study investigating the cytotoxic effects of 7-Methyl-8-nitroquinoline on human epithelial
colorectal carcinoma (Caco-2) cells highlights its potential in anticancer research.[9]

Role in Materials Science

The aromatic structure and functional groups of 7-Methyl-8-nitroquinoline may offer
interesting properties for applications in material science, such as the development of organic
electronics or photoactive materials, although further research is needed in this area.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 7-
Methyl-8-nitroquinoline. The synthesis protocol, in particular, involves highly corrosive and
strong oxidizing acids.[8]

Hazard Identification:

o GHS Hazard Statements: Suspected of causing genetic defects (H341), and may cause skin
and serious eye irritation (H315, H319).[10]

¢ Pictograms: Health Hazard, Irritant.

Recommended Precautions:

Always work in a certified chemical fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including safety goggles, a face
shield, and acid-resistant gloves.[8]

o Exercise strict temperature control during the nitration step to prevent runaway reactions.[8]

¢ Quenching the reaction mixture on ice should be done slowly and carefully to manage heat
generation.[8]

¢ Avoid inhalation, ingestion, and contact with skin and eyes.[11][12]

For comprehensive safety information, always refer to the latest Safety Data Sheet (SDS)
provided by the supplier.[10][11][12][13]

Conclusion

7-Methyl-8-nitroquinoline, identified by CAS number 7471-63-8, is a valuable and versatile
intermediate in the field of organic and medicinal chemistry. Its efficient two-step synthesis and
the reactivity of its functional groups provide a gateway to a wide array of novel compounds
with significant therapeutic potential. A thorough understanding of its synthesis, properties, and
safe handling is essential for researchers and drug development professionals seeking to
leverage this compound in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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